Cas no 2866335-43-3 (Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) )

• Product Name: Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1)
• CAS No: 2866335-43-3
• MF: C₉H₁₈ClF₂N
• MW: 213.695728778839
• CID: 5562720
• Update Time: 2025-10-21

Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1)

• Inchi： 1S/C9H17F2N.ClH/c10-9(11)5-3-8(4-6-9)2-1-7-12;/h8H,1-7,12H2;1H
• InChI Key： YSJGJHYYSUYZRR-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CCCN)CC1)F

Additional information on Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1)

Comprehensive Analysis of Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) (CAS No. 2866335-43-3)

In the realm of specialty chemicals, Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) (CAS No. 2866335-43-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 4,4-difluoro substitution on the cyclohexane ring, is a hydrochloride salt form, which enhances its stability and solubility in various solvents. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for fluorinated organic compounds in high-performance applications.

The molecular structure of Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) features a cyclohexane backbone with a propylamine side chain, where the 4,4-difluoro modification introduces electronegativity and steric effects. These attributes make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules. Recent studies highlight its role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical in drug discovery. This aligns with the trending search queries like "fluorinated amines in drug development" and "impact of difluoro groups on chemical reactivity."

From an industrial perspective, the demand for Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) is driven by its versatility. For instance, it serves as a key building block in the synthesis of advanced materials, including liquid crystals and polymers, where fluorine atoms contribute to thermal stability and optical properties. Additionally, its application in agrochemical formulations has been explored, addressing the need for environmentally friendly pest control solutions. These topics resonate with popular searches such as "fluorine in sustainable chemistry" and "high-performance materials for green technologies."

Quality and safety are paramount when handling Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1). Reputable suppliers adhere to stringent manufacturing standards, ensuring high purity and consistency. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its chemical identity and purity, meeting the rigorous requirements of research and industrial applications. This focus on quality assurance responds to frequent queries like "how to verify chemical purity" and "standards for specialty chemical production."

Looking ahead, the potential of Cyclohexanepropanamine, 4,4-difluoro-, hydrochloride (1:1) is vast. Innovations in catalysis and green chemistry are expected to further expand its applications, reducing synthetic complexity and environmental impact. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in addressing challenges in healthcare, agriculture, and advanced materials. This forward-looking perspective caters to trending discussions on "future of fluorinated compounds" and "sustainable chemical innovation."